Cas no 15786-82-0 (Ethanethioic acid, S-1-cyclohexen-1-yl ester)

15786-82-0 structure
Product name:Ethanethioic acid, S-1-cyclohexen-1-yl ester
Ethanethioic acid, S-1-cyclohexen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid, S-1-cyclohexen-1-yl ester
- S-(cyclohexen-1-yl) ethanethioate
- SCHEMBL11348673
- DTXSID50454175
- 15786-82-0
-
- Inchi: InChI=1S/C8H12OS/c1-7(9)10-8-5-3-2-4-6-8/h5H,2-4,6H2,1H3
- InChI Key: JHNXZMIWZUHAPC-UHFFFAOYSA-N
- SMILES: CC(=O)SC1=CCCCC1
Computed Properties
- Exact Mass: 156.06096
- Monoisotopic Mass: 156.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Ethanethioic acid, S-1-cyclohexen-1-yl ester Related Literature
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Wulan Tri Wahyuni,Frank Marken Analyst, 2020,145, 1903-1909
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Ekaterina A. Elfimova,Alexey O. Ivanov Nanoscale, 2019,11, 21834-21846
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Bi-Xin Shen,Xin-Ze Li,Meng-Qi Tong,Peng-Peng Xue,Rui Chen,Qing Yao,Bin Chen,Jian Xiao Nanoscale, 2020,12, 15473-15494
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